N4-[4-(tert-Butyl)-1,3-thiazol-2-yl]-2-aminoisonicotinamide

• Molecular Formula: C13H16N4OS
• Molecular Weight: 276.36 g/mol
• IUPAC Name: 2-amino-N-(4-tert-butyl-1,3-thiazol-2-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C13H16N4OS/c1-13(2,3)9-7-19-12(16-9)17-11(18)8-4-5-15-10(14)6-8/h4-7H,1-3H3,(H2,14,15)(H,16,17,18)
• InChI Key: OIGSNOFKOVJZTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CSC(=N1)NC(=O)C2=CC(=NC=C2)N

Description

N4-[4-(tert-Butyl)-1,3-thiazol-2-yl]-2-aminoisonicotinamide is a useful research compound. Its molecular formula is C13H16N4OS and its molecular weight is 276.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N4-[4-(tert-Butyl)-1,3-thiazol-2-yl]-2-(acetylamino)isonicotinamide (546 mg) dissolved in ethanol (12 ml) was added dropwise with concentrated hydrochloric acid (1.2 ml) at room temperature and stirred at 80-90° C. for 1 hour. The reaction solution was returned to room temperature, concentrated under reduced pressure, neutralized with 1 N sodium hydroxide and extracted with chloroform. The organic layer was dried over magnesium sulfate and concentrated under reduced pressure, and the resulting residue was purified by silica gel column chromatography (chloroform→chloroform:methanol=60:1→20:1) to obtain 247.2 mg (52%) of the title compound as white crystals.